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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of BODIPY FL C12, a

versatile fluorescent probe widely utilized in cellular and molecular biology. This document

details its core spectral properties, provides established experimental protocols for its use, and

illustrates key cellular pathways and workflows where it serves as a critical investigative tool.

Core Properties and Spectral Characteristics
BODIPY FL C12 is a lipophilic fluorescent dye belonging to the boron-dipyrromethene

(BODIPY) family. Its structure incorporates a 12-carbon alkyl chain (C12), which facilitates its

integration into lipid-rich environments such as cellular membranes and lipid droplets[1]. This

probe is highly valued for its exceptional photophysical characteristics, including a high

fluorescence quantum yield, excellent photostability, and sharp emission spectra[1][2][3][4]. A

key advantage of BODIPY dyes is their relative insensitivity to environmental polarity and pH,

ensuring stable fluorescence under various physiological conditions[2][3][4].

The spectral properties of BODIPY FL C12 are central to its application in fluorescence

microscopy and flow cytometry. It is a bright, green-fluorescent dye with excitation and

emission profiles similar to fluorescein (FITC) and Alexa Fluor 488[5].
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Property Value References

Maximum Excitation

Wavelength
~480 - 503 nm [2][6][7]

Maximum Emission

Wavelength
~508 - 512 nm [1][2][6][7]

Extinction Coefficient
>80,000 cm⁻¹M⁻¹ (for BODIPY

FL class)
[7][8]

Quantum Yield
Approaching 1.0 (for BODIPY

FL class)
[7][8]

Fluorescence Lifetime
~5.7 nanoseconds (for a

BODIPY FL derivative)
[7]

Experimental Protocols
The following are detailed methodologies for common applications of BODIPY FL C12 in

cellular analysis.

Preparation of Stock and Working Solutions
Proper preparation of BODIPY FL C12 solutions is critical for reproducible experimental

results.

Stock Solution (10 mM): Dissolve 1 mg of BODIPY FL C12 in 382 µL of dimethyl sulfoxide

(DMSO)[2]. For BODIPY 500/510 C1, C12, dissolve 1 mg in 247 µL of DMSO to achieve a

10 mM stock solution[3][4]. It is recommended to store the stock solution at -20°C or -80°C,

protected from light, and to avoid repeated freeze-thaw cycles[2][3][4].

Working Solution (1-10 µM): Dilute the stock solution in a suitable buffer, such as serum-free

cell culture medium or Phosphate-Buffered Saline (PBS), to the desired final concentration[2]

[3][4]. The optimal concentration should be determined empirically for each cell type and

experimental setup, though a starting range of 0.1–2 µM is often recommended for lipid

droplet staining[9].

Staining Protocol for Live Adherent Cells
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This protocol is designed for the visualization of lipid dynamics in living cells.

Cell Preparation: Culture adherent cells to 70-80% confluency on sterile coverslips or in a

suitable imaging dish[9].

Washing: Gently wash the cells twice with PBS to remove residual culture medium[9].

Staining: Add the prepared BODIPY FL C12 working solution (e.g., 1-3 µM) to the cells and

incubate for 15-30 minutes at 37°C, protected from light[9].

Washing: Remove the staining solution and wash the cells twice with fresh, pre-warmed

medium[2].

Imaging: Image the cells immediately using a fluorescence microscope with appropriate filter

sets (e.g., for FITC or Alexa Fluor 488)[2]. To minimize phototoxicity and photobleaching, use

low laser power and short exposure times[10].

Staining Protocol for Fixed Cells
Fixation allows for the preservation of cellular structures and is often used in

immunofluorescence co-staining protocols.

Cell Preparation: Grow cells on sterile coverslips as described for live-cell imaging.

Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room

temperature[9].

Washing: Wash the cells 2-3 times with PBS to remove the fixative[9].

Staining: Add the BODIPY FL C12 working solution (e.g., 0.5–5 µM) and incubate for 20-60

minutes in the dark[9].

Washing: Wash the cells twice with PBS[2].

Mounting and Imaging: Mount the coverslips onto microscope slides using an anti-fade

mounting medium and image with a fluorescence or confocal microscope[9].

Fatty Acid Uptake Assay using Flow Cytometry
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This method allows for the quantification of fatty acid uptake in a cell population.

Cell Preparation: Prepare a single-cell suspension of the cells of interest[3]. For adherent

cells, this will involve trypsinization[11].

Staining: Incubate the cell suspension with the BODIPY FL C12 working solution for a

defined period (e.g., 5-30 minutes) at 37°C[2][3].

Washing: Pellet the cells by centrifugation (e.g., 400 x g for 3-4 minutes) and wash twice with

cold PBS to stop the uptake process[2][3][12].

Resuspension: Resuspend the cells in a suitable buffer for flow cytometry (e.g., PBS)[2][3].

Analysis: Analyze the cell population on a flow cytometer, detecting the fluorescence in the

green channel (e.g., FL1). The mean fluorescence intensity of the cell population is indicative

of the amount of fatty acid uptake[11].

Signaling Pathways and Experimental Workflows
BODIPY FL C12 is a valuable tool for investigating lipid metabolism and trafficking. The

following diagrams illustrate a typical experimental workflow and the cellular fate of this

fluorescent fatty acid analog.
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General experimental workflow for using BODIPY FL C12.
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Cellular uptake and metabolic fate of BODIPY FL C12.

Once taken up by cells, BODIPY FL C12, as a fatty acid analog, undergoes metabolic

processing similar to its natural counterparts[13]. It can be esterified into complex lipids such as
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phospholipids and triacylglycerols within the endoplasmic reticulum. The newly synthesized

fluorescent triacylglycerols are then incorporated into the core of lipid droplets, allowing for the

visualization of their formation and dynamics[13][14][15]. Alternatively, fluorescent

phospholipids can be integrated into cellular membranes[16]. This metabolic trafficking makes

BODIPY FL C12 an excellent tool for studying lipid homeostasis, storage, and mobilization in

various cell types, including adipocytes, hepatocytes, and cancer cells[12][14][15][16]. Its use

has been instrumental in elucidating the dynamics of lipid droplet formation in response to

metabolic cues and in screening for compounds that modulate lipid metabolism[9].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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